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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753

Disperse Blue 183: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Blue 183, a monoazo dye belonging to the disperse class of colorants, is
characterized by its use in dyeing synthetic fibers, particularly polyester. Its chemical structure,
featuring a bromo, a cyano, and a nitro group, contributes to its coloristic properties and its
toxicological profile. This technical guide provides an in-depth overview of the chemical
structure, physicochemical properties, synthesis, and analytical methods for Disperse Blue
183. Furthermore, it elucidates the toxicological pathway associated with its metabolic
activation into potentially carcinogenic aromatic amines, a characteristic of many azo dyes.
Detailed experimental protocols for its synthesis and analysis are provided to support further
research and risk assessment.

Chemical Structure and Identification

Disperse Blue 183 is chemically known as N-[2-[2-(2-bromo-6-cyano-4-
nitrophenyl)diazenyl]-5-(diethylamino)phenyl]propanamide.[1] It is a synthetic dye classified
under the single azo class molecular structure.[2]

Table 1: Chemical Identification of Disperse Blue 183
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Identifier Value

N-[2-[2-(2-bromo-6-cyano-4-
IUPAC Name nitrophenyl)diazenyl]-5-
(diethylamino)phenyl]propanamide

CAS Number 2309-94-6[2]
C.l. Number 11078[2]
Molecular Formula C20H21BrNeOs3[2]

CCC(=0)NC1=C(C=CC(=C1)N(CC)CC)N=NC2
=C(C=C(C=C2Br)--INVALID-LINK--[O-])C#N[3]

SMILES

Physicochemical Properties

Disperse Blue 183 is a bluish-black powder.[4] It exhibits solubility in organic solvents such as
acetone and dimethylformamide (DMF).[2][4]

Table 2: Physicochemical Properties of Disperse Blue 183

Property Value

Molecular Weight 473.32 g/mol [2]

Melting Point 183 °C

Boiling Point 689.7 °C at 760 mmHg

Density 1.42 g/cm3

UV-Vis Absorption Maximum (Amax) 625 nm[4]

Appearance Bluish-black powder[4]

Solubility Soluble in acetone and DMF[2][4]

Experimental Protocols
Synthesis of Disperse Blue 183
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The synthesis of Disperse Blue 183 is a two-step process involving the diazotization of an
aromatic amine followed by a coupling reaction with a suitable coupling component.[2][4]

3.1.1. Diazotization of 2-Cyano-4-nitro-6-bromoaniline
This procedure is based on established methods for the diazotization of aromatic amines.

o Materials: 2-Cyano-4-nitro-6-bromoaniline, concentrated sulfuric acid, nitrosyl sulfuric acid
(or sodium nitrite), ice.

e Procedure:

o In a reaction vessel, carefully add 2-Cyano-4-nitro-6-bromoaniline to a cooled (0-5 °C)
solution of concentrated sulfuric acid with stirring.

o Maintain the temperature between 0-5 °C using an ice bath.

o Slowly add a stoichiometric amount of nitrosyl sulfuric acid (or a solution of sodium nitrite
in sulfuric acid) dropwise to the mixture, ensuring the temperature does not exceed 5 °C.

o Continue stirring for 1-2 hours at 0-5 °C to ensure complete formation of the diazonium
salt. The completion of the reaction can be monitored by testing for the absence of the
starting amine using a suitable indicator.

3.1.2. Coupling Reaction with N-(3-(diethylamino)phenyl)propionamide

e Materials: Diazonium salt solution from the previous step, N-(3-
(diethylamino)phenyl)propionamide, a suitable solvent (e.g., acetic acid or a mixture of water
and a polar organic solvent), a weak base (e.g., sodium acetate).

e Procedure:

o Dissolve N-(3-(diethylamino)phenyl)propionamide in the chosen solvent in a separate
reaction vessel.

o Cool the solution to 0-5 °C.
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o Slowly add the previously prepared diazonium salt solution to the solution of the coupling
component with vigorous stirring.

o Maintain the temperature at 0-5 °C and adjust the pH to a slightly acidic to neutral range
(pH 4-6) by the slow addition of a weak base to facilitate the coupling reaction.

o Continue stirring for several hours until the coupling reaction is complete, which can be
monitored by thin-layer chromatography (TLC).

o The resulting precipitate of Disperse Blue 183 is collected by filtration.
3.1.3. Purification
e Procedure:

o The crude Disperse Blue 183 is washed thoroughly with cold water to remove any
unreacted starting materials and inorganic salts.

o Further purification can be achieved by recrystallization from a suitable solvent, such as a
mixture of ethanol and water or acetone.

o The purified dye is then dried under vacuum.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

This method is adapted from validated procedures for the analysis of disperse dyes.[5][6]

e Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and a photodiode array (PDA) or UV-Vis detector.

o Chromatographic Conditions:
o Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 um particle size).

o Mobile Phase: A gradient elution using a mixture of an aqueous component (e.g., water
with 0.1% formic acid or an acetate buffer) and an organic solvent (e.g., acetonitrile or
methanol).
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Flow Rate: 1.0 mL/min.

[e]

o

Column Temperature: 30-40 °C.

[¢]

Detection: Monitoring at the Amax of Disperse Blue 183 (625 nm).

[¢]

Injection Volume: 10-20 pL.

e Sample Preparation:
o Accurately weigh a known amount of the Disperse Blue 183 sample.

o Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a known
concentration.

o Filter the solution through a 0.45 um syringe filter prior to injection.
e Standard Preparation:

o Prepare a stock solution of a Disperse Blue 183 reference standard of known purity in the
same solvent as the sample.

o Prepare a series of calibration standards by diluting the stock solution to different
concentrations to establish a calibration curve for quantitative analysis.

Toxicological Pathway: Metabolic Activation and
Genotoxicity

A significant concern with azo dyes is their potential for metabolic reduction to form aromatic
amines, some of which are known or suspected carcinogens.

Metabolic Reduction of the Azo Bond

The primary step in the metabolic activation of Disperse Blue 183 is the reductive cleavage of
the azo bond (-N=N-). This reaction is primarily catalyzed by azoreductase enzymes present in
the liver and gut microbiota.

Formation of Aromatic Amines
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The reduction of Disperse Blue 183 is predicted to yield two primary aromatic amines:
e 2-Cyano-4-nitro-6-bromoaniline

e N-(3-amino-4-(diethylamino)phenyl)propanamide

Genotoxicity of Metabolites

One of the resulting aromatic amines, 2-Cyano-4-nitro-6-bromoaniline, is a derivative of 2-
cyano-4-nitroaniline, which has been shown to be a potent mutagen in the Ames test. The
genotoxicity of such compounds is often mediated by further metabolic activation. This can
involve N-hydroxylation by cytochrome P450 enzymes, followed by O-acetylation by N-
acetyltransferases (NATS), leading to the formation of a reactive nitrenium ion that can form
DNA adducts, potentially initiating carcinogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345753#disperse-blue-183-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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